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Compound of Interest

Compound Name: 2,4-Dimethylheptane

Cat. No.: B1204451 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

various dimethylheptane isomers. Dimethylheptanes, as branched-chain alkanes, are

significant in fuel science and as nonpolar solvents and intermediates in organic synthesis.

Understanding their physical properties is crucial for applications ranging from chemical

engineering process design to their use as reference standards in analytical chemistry. This

document summarizes key quantitative data, details the experimental methodologies for their

determination, and explores the structure-property relationships that govern their physical

behavior.

Comparative Physical Properties of
Dimethylheptane Isomers
The physical properties of dimethylheptane isomers are primarily influenced by the position of

the two methyl groups on the heptane backbone. This structural variation leads to differences

in intermolecular forces, molecular packing, and overall molecular shape, which in turn dictate

their boiling points, melting points, densities, and refractive indices. The following tables

summarize these key physical properties for various dimethylheptane isomers.

Table 1: Boiling and Melting Points of Dimethylheptane Isomers
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Isomer Boiling Point (°C) Melting Point (°C)

2,2-Dimethylheptane 132.0 - 133.0[1][2][3] -113[2][3]

2,3-Dimethylheptane 140.0 - 141.0[4][5][6][7] -112.99 to -116[4][5][6]

2,4-Dimethylheptane 133.0 - 134.0[8][9][10][11] Not available

2,5-Dimethylheptane 135.8 - 136.0[12][13][14][15] -112.99[14][15]

2,6-Dimethylheptane
134.8 - 135.21[16][17][18][19]

[20]
-102.9 to -103.0[18][20]

3,3-Dimethylheptane 137.0 - 137.1[21][22][23][24] -102.17[23][24]

3,4-Dimethylheptane 140.6 - 141.0[25][26][27] Not available

3,5-Dimethylheptane 136.0[28][29] Not available

4,4-Dimethylheptane 135.0 - 135.21[30][31] -102.89[31]

Table 2: Density and Refractive Index of Dimethylheptane Isomers (at 20°C)

Isomer Density (g/mL) Refractive Index (n_D^20)

2,2-Dimethylheptane 0.724[2] 1.408[2]

2,3-Dimethylheptane 0.726 (at 25°C)[4][6] 1.409[4]

2,4-Dimethylheptane 0.716 - 0.72[8][9] 1.402 - 1.404[9][10]

2,5-Dimethylheptane 0.715 - 0.721[12][14] 1.403 - 1.405[12][14][15]

2,6-Dimethylheptane 0.70891 - 0.721[16][17][18] 1.40073 - 1.405[16][18]

3,3-Dimethylheptane 0.724 - 0.73[22][23] 1.408 - 1.410[21][23]

3,4-Dimethylheptane 0.73[26] 1.41[26]

3,5-Dimethylheptane 0.73[28][29] 1.404[28]

4,4-Dimethylheptane Not available Not available

Experimental Protocols
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The accurate determination of the physical properties of dimethylheptane isomers relies on

standardized experimental procedures. Below are detailed methodologies for the key

experiments cited.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For the dimethylheptane isomers, a common and effective method is distillation.

Apparatus:

Distillation flask

Condenser

Receiving flask

Thermometer (calibrated)

Heating mantle or oil bath

Boiling chips

Procedure:

A sample of the dimethylheptane isomer (typically 5-10 mL) is placed in the distillation flask

along with a few boiling chips to ensure smooth boiling.

The distillation apparatus is assembled, ensuring all joints are secure. The thermometer bulb

is positioned so that the top of the bulb is level with the bottom of the side arm of the

distillation flask.

The flask is gently heated. As the liquid boils, the vapor rises, and when it reaches the

thermometer, its temperature is recorded.

The temperature is monitored, and the boiling point is recorded as the temperature at which

the vapor temperature remains constant while the liquid is distilling.
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The atmospheric pressure should be recorded as the boiling point is pressure-dependent.

A variation of this is the Thiele tube method, which is suitable for smaller sample sizes. In this

method, a small amount of the liquid is heated in a tube along with an inverted capillary tube.

The boiling point is the temperature at which a rapid stream of bubbles emerges from the

capillary tube.

Determination of Melting Point
For dimethylheptane isomers that are solid at or near room temperature, the melting point

provides a sharp indication of purity. The capillary tube method is the standard technique.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Sample of the solid dimethylheptane isomer

Procedure:

A small amount of the finely powdered solid sample is introduced into the open end of a

capillary tube and packed down to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus, adjacent to

the thermometer.

The sample is heated at a controlled rate. A rapid heating rate can be used for an initial

approximate determination, followed by a slower rate (1-2 °C per minute) for an accurate

measurement.

The melting range is recorded from the temperature at which the first drop of liquid appears

to the temperature at which the entire sample has melted. A narrow melting range is

indicative of a pure compound.
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Determination of Density
The density of liquid dimethylheptane isomers can be accurately measured using a pycnometer

or a digital density meter.

Apparatus (Pycnometer Method):

Pycnometer (a glass flask with a precise volume)

Analytical balance

Constant temperature bath

Procedure:

The empty pycnometer is cleaned, dried, and its mass is accurately determined.

The pycnometer is filled with the liquid dimethylheptane isomer, ensuring no air bubbles are

trapped.

The filled pycnometer is placed in a constant temperature bath (e.g., 20°C) until it reaches

thermal equilibrium.

The pycnometer is removed from the bath, carefully dried on the outside, and its mass is

determined.

The mass of the liquid is calculated by subtracting the mass of the empty pycnometer.

The density is calculated by dividing the mass of the liquid by the known volume of the

pycnometer.

Digital Density Meter: Modern digital density meters utilize an oscillating U-tube. The frequency

of oscillation of the tube changes when it is filled with the sample, and this change in frequency

is directly related to the density of the liquid.

Determination of Refractive Index
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The refractive index, a measure of how much light bends as it passes through the liquid, is a

characteristic property. It is measured using a refractometer.

Apparatus:

Abbe refractometer

Constant temperature water circulator

Light source (typically a sodium lamp, D-line at 589 nm)

Sample of the liquid dimethylheptane isomer

Procedure:

The prisms of the refractometer are cleaned with a suitable solvent (e.g., acetone or ethanol)

and allowed to dry.

A few drops of the dimethylheptane isomer are placed on the surface of the lower prism.

The prisms are closed and the light source is positioned.

The temperature of the prisms is regulated using the constant temperature circulator (e.g., to

20°C).

While looking through the eyepiece, the adjustment knob is turned until the field of view is

divided into a light and a dark region.

The compensator is adjusted to eliminate any color fringe at the borderline.

The borderline is aligned with the crosshairs in the eyepiece.

The refractive index is read from the instrument's scale.

Structure-Property Relationships
The isomeric structure of dimethylheptanes has a predictable influence on their physical

properties. These relationships are governed by the interplay of intermolecular forces and
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molecular geometry.

Boiling Point
For alkanes with the same number of carbon atoms, increased branching leads to a lower

boiling point.[16][17][25][26] This is because branching results in a more compact, spherical

molecular shape, which reduces the surface area available for intermolecular contact.[16][17]

[25] Consequently, the van der Waals dispersion forces, which are the primary intermolecular

forces in nonpolar alkanes, are weaker for more branched isomers.[16][17][25] Weaker

intermolecular forces require less energy to overcome, resulting in a lower boiling point. For

instance, the more linear 2,3-dimethylheptane has a higher boiling point than the more

branched 2,2-dimethylheptane.

Melting Point
The effect of branching on melting point is more complex and depends on how well the

molecules can pack into a crystal lattice.[12][25] Generally, more symmetrical and compact

molecules tend to have higher melting points because they can pack more efficiently into a

stable crystal structure, which requires more energy to break apart.[12][25] This can sometimes

counteract the effect of weaker van der Waals forces. For example, highly branched isomers

that are also highly symmetrical may have unusually high melting points.

Density
The density of alkane isomers is related to how closely the molecules can pack together in the

liquid state. Generally, increased branching leads to less efficient packing and therefore a lower

density. However, similar to melting points, highly symmetrical and compact branched isomers

can sometimes pack more efficiently than their linear counterparts, leading to a higher density.

Visualization of Structure-Property Relationships
The following diagram illustrates the logical relationship between the isomeric structure of

dimethylheptanes and their resulting physical properties.
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Caption: Relationship between dimethylheptane isomeric structure and physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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